CP4d
Overview
Description
NP-1 is a novel potent inhibitor of pkm2, displaying highly selective, dose-dependent inhibition of pkm2 with less inhibition of pkm1 and pkl
Scientific Research Applications
Collaborative Product Development (CPD)
Research indicates that Collaborative Product Development is an essential engineering process involving decision-making through iterative communication among product designers. A robust Distributed Information System is necessary for this, and the concept of VE4PD, based on Web services and agent technologies, has been proposed to manage CPD across the product lifecycle (Wu & Xie, 2004).
Circular Economy and Remanufacturing
The concept of Certainty of Product Quality (CPQ) was developed to forecast remanufacturing and production processes, aiming to reduce costs and facilitate decision-making in remanufacturing facilities. This concept has potential applications in circular economy strategies (Charnley et al., 2019).
Charged Particle Nuclear Reaction Data
An information management system for Charged Particle Nuclear Reaction Data (CPND) has been designed to support scientific research activities. This system serves as an intermediate system between an Information Retrieval (IR) system and a Database Management System (DBMS), using a doubly inverted file structure for information representation and indexing (Togasi & Tanaka, 1982).
Industry 4.0 and Customer Participation
Studies show that the technologies of Industry 4.0 (I4.0) significantly impact customer participation in new product development processes. Firms using more I4.0 technologies allow greater customer participation, especially in product design (Naeem & Di Maria, 2021).
Digital Platforms for Research Collaboration
The development of an open knowledge repository (OKR) for Development Informatics research in South Africa highlights the importance of IT-enabled collaboration. This study focuses on the design science research paradigm and the principles guiding the development of such a platform (Biljon et al., 2017).
Information and Communication Technology for Development (ICT4D)
ICT4D research has evolved over 30 years, with current trends focusing on a multidisciplinary interaction between researchers, practitioners, and policymakers. The field began in information systems but is expanding to include a broader range of disciplines (Walsham, 2017).
properties
Molecular Formula |
C18H24N2O4P- |
|---|---|
Molecular Weight |
363.3743 |
IUPAC Name |
2-(3-Methyl-1,4-naphthoquinonyl)methyl N,N- dipropylphosphorodiamidate |
InChI |
InChI=1S/C18H25N2O4P/c1-4-9-20(25(19,23)24)11-12(2)10-16-13(3)17(21)14-7-5-6-8-15(14)18(16)22/h5-8,12H,4,9-11H2,1-3H3,(H3,19,23,24)/p-1 |
InChI Key |
NJTSOGMGIFTPCL-UHFFFAOYSA-M |
SMILES |
O=P(N(CCC)CC(CC(C1=O)=C(C)C(C2=C1C=CC=C2)=O)C)(N)[O-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
NP-1; NP 1; NP1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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